1-(2-Cyanoethoxy)-2,5-dimethylbenzene

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 3-(2,5-dimethylphenoxy)propanenitrile
• InChI: InChI=1S/C11H13NO/c1-9-4-5-10(2)11(8-9)13-7-3-6-12/h4-5,8H,3,7H2,1-2H3
• InChI Key: SOTBKEMVJMWGSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCC#N

Description

1-(2-Cyanoethoxy)-2,5-dimethylbenzene is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

A mixture of 15.0 g of 2,5-dimethylphenol, 16.17 mL of acrylonitrile, and 0.75 mL of Triton-B (a 40% solution of benzyltrimethylammonium hydroxide in methanol) is heated to reflux overnight. The mixture is diluted with ethyl acetate and washed four times with 5% aqueous sodium hydroxide solution, two times with 3N hydrochloric solution, and two times with water. Drying of the organic layer with sodium sulfate, followed by filtration and evaporation provides 17.4 g of 1-(2-cyanoethoxy)-2,5-dimethylbenzene as a brown oil.